2,4-Bis(1-pyrrolidinyl)quinazoline

• Molecular Formula: C16H20N4
• Molecular Weight: 268.36 g/mol
• IUPAC Name: 2,4-dipyrrolidin-1-ylquinazoline
• InChI: InChI=1S/C16H20N4/c1-2-8-14-13(7-1)15(19-9-3-4-10-19)18-16(17-14)20-11-5-6-12-20/h1-2,7-8H,3-6,9-12H2
• InChI Key: VGDXTDLSFZUVNN-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C2=NC(=NC3=CC=CC=C32)N4CCCC4

Description

2,4-bis(1-pyrrolidinyl)quinazoline is a member of quinazolines.

Synthesis routes and methods

Procedure details

Ten grams of 2,4-dichloroquinazoline was added carefully to a solution of 25 ml of pyrrolidine in 200 ml of tetrahydrofuran. The resulting mixture was heated at reflux overnight and then was poured into a mixture of ice and water. The resulting mixture was extracted several times with ether. The ether extracts were combined and washed with water. The ether phase then was dried over anhydrous sodium sulfate. The solvent was removed by distillation and the residue was recrystallized from a 1:1 benzene:hexane mixture to give 10.1 g of 2,4-bispyrrolidinylquinazoline; m.p. 127°-129°. The following analytical data were obtained: